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Compound of Interest

Compound Name: Trifluoroacetyl tripeptide-2

Cat. No.: B612798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety, handling, and disposal information for Trifluoroacetyl
tripeptide-2. The following procedural guidance is designed to ensure a safe laboratory

environment and proper management of this chemical compound.

Hazard Identification and Personal Protective
Equipment (PPE)
While some safety data sheets (SDS) indicate that Trifluoroacetyl tripeptide-2 is not

classified as a hazardous substance, other sources recommend precautionary measures.[1] To

ensure the highest safety standards, it is prudent to treat this compound as potentially

hazardous until more comprehensive toxicological data is available.[2] One source identifies

Trifluoroacetyl tripeptide-2 as a per- and polyfluoroalkyl substance (PFAS), a class of

compounds that has raised health concerns.[3][4]

The following table summarizes the recommended personal protective equipment for handling

Trifluoroacetyl tripeptide-2.
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PPE Category Specific Recommendations Reasoning

Hand Protection
Nitrile or other chemically

resistant gloves.

To prevent skin contact.

Although one SDS states the

product does not generally

irritate the skin, direct contact

with chemical compounds

should always be minimized.

[1]

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from potential

splashes or aerosolized

particles.

Skin and Body Protection Standard laboratory coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection

Not generally required if

handled in a well-ventilated

area. Use a NIOSH-approved

respirator if generating dust or

aerosols.

To prevent inhalation,

especially of the powdered

form.[5][6]

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of Trifluoroacetyl
tripeptide-2 and ensuring laboratory safety.
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Procedure Guideline Notes

Handling

Handle in a well-ventilated

area.[5][6] Avoid the formation

of dust and aerosols.[5][6] Do

not ingest, inhale, or allow

contact with eyes, skin, or

clothing.[2] Wash hands

thoroughly after handling.[2]

Trifluoroacetyl tripeptide-2 is

typically supplied as a solid.[2]

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place.[5][6]

Recommended storage

temperature is -20°C.[2] Store

away from incompatible

materials and foodstuff

containers.[5][6]

The compound is stable for at

least four years when stored at

-20°C.[2]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, follow these procedures.
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Situation Action

Spill

Mechanically pick up the spilled solid.[1] Avoid

generating dust. Ensure the area is well-

ventilated. Do not allow the substance to enter

sewers or waterways.[1]

Skin Contact

While generally not considered a skin irritant, it

is advisable to wash the affected area with soap

and water.[1]

Eye Contact
Rinse opened eyes for several minutes under

running water.[1]

Inhalation
Move the affected person to fresh air. If

symptoms persist, consult a doctor.[1]

Ingestion If symptoms persist, consult a doctor.[1]

Disposal Plan
Specific disposal information for Trifluoroacetyl tripeptide-2 is not readily available in the

provided search results. However, standard procedures for chemical waste disposal should be

followed.

Disposal Step Procedure

Waste Collection
Collect waste material in a designated, labeled,

and sealed container.

Regulatory Compliance

Dispose of the chemical waste in accordance

with all applicable federal, state, and local

environmental regulations.

Professional Disposal
Contact a licensed professional waste disposal

service to arrange for pickup and disposal.
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Experimental Workflow: Preparation of a Stock
Solution
The following diagram outlines the general procedure for preparing a stock solution of

Trifluoroacetyl tripeptide-2 for experimental use.
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Workflow for Preparing a Trifluoroacetyl Tripeptide-2 Stock Solution

Preparation

Handling

Experimental Use

Weigh the solid Trifluoroacetyl tripeptide-2

Dissolve the solid in the chosen solvent

Select an appropriate solvent (e.g., DMSO, ethanol, DMF)

Purge the solution with an inert gas

Store the stock solution at -20°C

Make further dilutions into aqueous buffers or isotonic saline

Ensure the residual amount of organic solvent is insignificant

Use the diluted solution in biological experiments

Click to download full resolution via product page

Caption: A step-by-step workflow for the preparation of a Trifluoroacetyl tripeptide-2 stock

solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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